![molecular formula C13H17BrO2 B2985103 2-Bromo-1-(5-butyl-2-methoxyphenyl)ethanone CAS No. 784177-15-7](/img/structure/B2985103.png)
2-Bromo-1-(5-butyl-2-methoxyphenyl)ethanone
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Description
“2-Bromo-1-(5-butyl-2-methoxyphenyl)ethanone” is a chemical compound with the molecular formula C13H17BrO2 . It has a molecular weight of 285.18 .
Molecular Structure Analysis
The molecular structure of “this compound” can be deduced from its IUPAC name and molecular formula. It contains a bromo group (Br), a butyl group (C4H9), and a methoxy group (OCH3) attached to a phenyl ring, which is further attached to an ethanone group (C2H2O) .Scientific Research Applications
Metabolism and Metabolite Identification
Metabolism in Rats : A study by Kanamori et al. (2002) investigated the metabolism of a compound structurally related to 2-Bromo-1-(5-butyl-2-methoxyphenyl)ethanone, specifically 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats. This research revealed multiple metabolites, suggesting complex metabolic pathways for compounds of this class in vivo. The findings are crucial for understanding how such compounds are processed biologically (Kanamori et al., 2002).
Identification of Pyrolysis Products : Texter et al. (2018) studied the pyrolysis products of 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone hydrochloride (bk-2C-B), a substance similar to this compound. This research is significant for understanding the thermal decomposition and potential inhalation risks of such compounds (Texter et al., 2018).
Synthesis and Chemical Properties
Facile Synthesis Techniques : Research by Zhang et al. (2014) demonstrated a facile synthesis method for related compounds, specifically enantiomerically pure 1-(5-bromo-2-chlorophenyl)-1-(4-ethoxyphenyl)ethane. This research provides insights into efficient synthesis techniques that could be applicable to this compound (Zhang et al., 2014).
Practical Synthesis for Related Compounds : A study by Xu and He (2010) focused on the synthesis of 2-Bromo-6-methoxynaphthalene, a compound with similar structural elements to this compound. This research contributes to the understanding of synthetic pathways and environmental concerns in the synthesis of brominated compounds (Xu & He, 2010).
Environmental and Biological Impact
Dechlorination by Bacterial Species : Research by Satsuma and Masuda (2012) investigated the dechlorination of methoxychlor, a compound structurally related to this compound, by various environmental bacterial species. This study is relevant for understanding the environmental fate and biodegradation of such compounds (Satsuma & Masuda, 2012).
Antioxidant Properties : A study by Çetinkaya et al. (2012) on the synthesis and antioxidant properties of bromophenols, which are structurally related to this compound, provides insights into the potential biological activities and applications of such compounds (Çetinkaya et al., 2012).
properties
IUPAC Name |
2-bromo-1-(5-butyl-2-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrO2/c1-3-4-5-10-6-7-13(16-2)11(8-10)12(15)9-14/h6-8H,3-5,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBYJSKVJFHGNCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC(=C(C=C1)OC)C(=O)CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
784177-15-7 |
Source
|
Record name | 2-bromo-1-(5-butyl-2-methoxyphenyl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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